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ADME Profile Summary

The table below summarizes the key ADME characteristics of Vistusertib from a Phase I study in patients

with advanced solid malignancies [1] [2].

Parameter Findings

Absorption  Rapidly absorbed after oral administration. Time to maximum concentration (Tmax) < 1.2
hours [1] [2].

Distribution In circulation, the majority of radioactivity (~78%) was from the unchanged parent drug
(Vistusertib) [1] [2].

Metabolism Undergoes hepatic metabolism. Key metabolic reactions include morpholine-ring
oxidation [1] [2]. Metabolites circulate at low concentrations (each <10% of total
exposure) [1] [2].

Excretion Predominantly fecal excretion. Mean total recovery of radioactivity was >90% of the

administered dose [1] [2].

Experimental Data & Methodology
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The primary data comes from a clinical trial where four patients received a single oral solution dose of
14Carbon-isotope (14C)-labelled Vistusertib [1] [2]. This "gold standard" ADME study design allows for

precise tracking of the drug and its breakdown products in the body.

e Sample Collection: Extensive serial blood, urine, and feces samples were collected over an 8-day
in-patient period. Saliva was also sampled [1] [2].

¢ Radioactivity Measurement: Total radioactivity in blood, plasma, urine, feces, and saliva was
determined to assess the mass balance and excretion routes [1] [2].

¢ Metabolite Profiling: Metabolites in plasma, urine, and feces were identified using advanced
analytical techniques, including high-performance liquid chromatography (HPLC) coupled with
radiochemical detection and mass spectrometry (MS) [1] [2].

* Pharmacokinetic Analysis: Pharmacokinetic parameters for total radioactivity and unchanged
Vistusertib were calculated from plasma concentration-time data [1] [2].

Metabolic Pathway of Vistusertib

The following diagram illustrates the primary metabolic and excretion pathways of Vistusertib based on the

study findings [1] [2].
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Vistusertib ADME Pathway: The drug is rapidly absorbed and circulates mostly unchanged before hepatic

metabolism and primarily fecal excretion [1] [2].

Information Limitations and Further Research
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¢ Limited Public Data: The provided profile is from a single, small (n=4) study. Comprehensive details
typical of a whitepaper are not available.

¢ Preclinical vs. Human Data: A separate preclinical study in rats also reported rapid absorption,
supporting the human data [3].

¢ Clinical Context: Other clinical trials confirm that Vistusertib is orally bioavailable and that its
pharmacokinetic profile is consistent across studies, though they do not add detailed ADME
information [4] [5] [6].

To obtain a complete ADME package, you may need to:

e Consult Regulatory Documents: Check for the drug's official approval documents or Investigator's
Brochure.
e Contact the Sponsor: Inquire directly with AstraZeneca for access to the full data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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